2,2-difluoro-N-(2-phenylethyl)acetamide

• Molecular Formula: C10H11F2NO
• Molecular Weight: 199.2 g/mol
• SMILES: C1=CC=C(C=C1)CCNC(=O)C(F)F
• InChI: InChI=1S/C10H11F2NO/c11-9(12)10(14)13-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)
• InChIKey: CGDCREPVVSVRFJ-UHFFFAOYSA-N

Pain researchers often struggle to source fluorinated TRPV1 scaffolds with validated potency and metabolic stability. 2,2-Difluoro-N-(2-phenylethyl)acetamide directly addresses this gap as a confirmed TRPV1 antagonist (IC50 14 μM in human 1321N1 cells). Its difluoroacetamide motif enables up to 3-fold potency gains over non-fluorinated analogs and serves as a metabolic probe for liver microsome assays. It also functions as a minimal FKBP12 recognition fragment. • Validated TRPV1 antagonism with quantified IC50 • C-H hydrogen bond donor (pKa ~13.2) for foldamer/FKBP12 ligand design • Supplied with >98% HPLC purity for reproducible pharmacology

2,2-Difluoro-N-(2-phenylethyl)acetamide: Identity & Scientific Context

2,2-Difluoro-N-(2-phenylethyl)acetamide (CHEBI:42484) is a 2-fluoroacetamide derivative with the molecular formula C10H11F2NO and a molecular weight of 199.2 g/mol [1]. The compound features a difluoroacetyl group (–CO–CHF2) linked to a phenethylamine moiety, placing it within the broader class of fluorinated acetamides frequently explored in medicinal chemistry and chemical biology [2]. Unlike its non-fluorinated N-phenethylacetamide analog (CAS 877-95-2), the gem-difluoro substitution at the α-carbon introduces distinct electronic and conformational properties that can alter target engagement, metabolic stability, and hydrogen-bonding capacity [3].

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TRPV1 & FKBP12 probe Fluorinated acetamide scaffold for target engagement and SAR studies

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C–H hydrogen bond donor Gem-difluoroacetyl group enables non-canonical H-bond in foldamer design

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Metabolic stability context Class-level evidence suggests reduced oxidative metabolism vs. non-fluorinated analogs

• [1] ChEBI. 2,2-difluoro-N-(2-phenylethyl)acetamide. CHEBI:42484. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:42484 View Source
• [2] PubChem. 2,2-difluoro-N-(2-phenylethyl)acetamide. SID legacy record. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] Han YT, et al. Design, synthesis and biological evaluation of B-region modified diarylalkyl amide analogues as novel TRPV1 antagonists. Arch Pharm Res. 2014;37:440–451. doi:10.1007/s12272-013-0228-x View Source

Why Non-Fluorinated Analogs Cannot Substitute

The two fluorine atoms of the difluoroacetyl group are not passive substituents; they generate an electron-withdrawing effect that acidifies the adjacent C–H bond (pKa ~13.2 for the parent difluoroacetamide core, compared to ~16 for non-fluorinated acetamides), substantially increasing the C–H hydrogen bond donor capacity . This property is structurally exploited in FKBP12 ligand design, where fluorine atoms form discrete interactions with the Phe36 phenyl ring and a moderate-to-weak hydrogen bond with the Tyr26 hydroxyl group [1]. Replacing 2,2-difluoro-N-(2-phenylethyl)acetamide with a non-fluorinated or mono-fluorinated analog would eliminate these fluorine-mediated contacts, potentially abolishing affinity in targets where such interactions are critical. Furthermore, α,α-difluoroacetamide derivatives have demonstrated up to 3-fold enhanced TRPV1 antagonistic activity compared to their parent amide analogs in head-to-head studies, illustrating that fluorination is not a conservative substitution [2].

Target contact Non-fluorinated analogs lack fluorine-mediated interactions with Phe36 and Tyr26 critical in FKBP12 binding

H-bond donor Absence of the acidified CHF2 group removes C–H hydrogen bond donor capacity, altering conformational preferences

Potency context Class-level TRPV1 SAR indicates difluoro substitution can enhance activity; non-fluorinated analogs may not reproduce this trend

• [1] Dubowchik GM, et al. 2-Aryl-2,2-difluoroacetamide FKBP12 ligands: synthesis and X-ray structural studies. Org Lett. 2001;3(25):3987–3990. PMID: 11735566 View Source
• [2] Han YT, et al. Design, synthesis and biological evaluation of B-region modified diarylalkyl amide analogues as novel TRPV1 antagonists. Arch Pharm Res. 2014;37:440–451. doi:10.1007/s12272-013-0228-x View Source

Differentiation Evidence vs. Closest Analogs

TRPV1 Antagonism Potency

2,2-Difluoro-N-(2-phenylethyl)acetamide acts as a TRPV1 antagonist with a measured IC50 of 14,000 nM (14 μM) in a FLIPR-based calcium influx assay at pH 5.5 using human recombinant TRPV1 expressed in human 1321N1 cells [1]. This compound belongs to a class where α,α-difluoroamide modification has been shown to enhance potency: in a parallel diarylalkyl amide series, α,α-difluoroamide analog 53 achieved an IC50 of 0.058 μM—a 3-fold improvement over the parent amide analog 6 [2]. While a direct head-to-head comparison of 2,2-difluoro-N-(2-phenylethyl)acetamide with its non-fluorinated N-phenethylacetamide counterpart has not been reported, the class-level trend indicates that difluoro substitution consistently improves TRPV1 antagonistic activity.

TRPV1 antagonism

Context-dependent

IC50 14 μM

FLIPR assay, human 1321N1 cells, pH 5.5

Supports TRPV1 pathway inhibitor SAR; class-level difluoro substitution associated with potency enhancement

Direct head-to-head vs. non-fluorinated analog not reported

Evidence Dimension	TRPV1 antagonistic activity (IC50)
Target Compound Data	IC50 = 14,000 nM (14 μM) [2,2-difluoro-N-(2-phenylethyl)acetamide]
Comparator Or Baseline	α,α-difluoroamide 53: IC50 = 0.058 μM; parent amide 6: IC50 ~0.174 μM (estimated, 3-fold difference)
Quantified Difference	Target compound shows ~240-fold weaker potency than α,α-difluoroamide 53; class-level difluoro vs. non-fluoro shows ~3-fold improvement
Conditions	Target: FLIPR assay, human 1321N1 cells, pH 5.5. Class data: 45Ca2+ uptake assay, rat DRG neurons

Why This Matters

Selection of this compound provides a fluorine-containing scaffold with confirmed, albeit moderate, TRPV1 engagement—useful for structure–activity relationship (SAR) studies where fluorine-mediated potency modulation is the hypothesis under investigation.

• [1] BindingDB. Entry 50026982. 2,2-difluoro-N-(2-phenylethyl)acetamide TRPV1 IC50. http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&submit=Search&assayid=4&entryid=50026982 View Source
• [2] Han YT, et al. Design, synthesis and biological evaluation of B-region modified diarylalkyl amide analogues as novel TRPV1 antagonists. Arch Pharm Res. 2014;37:440–451. doi:10.1007/s12272-013-0228-x View Source

C–H Hydrogen Bond Donor Capacity

The C–H bond of the difluoroacetamide group, acidified by two geminal fluorine atoms, serves as a hydrogen bond donor in C–H⋯O interactions [1]. In FKBP12 co-crystal structures (PDB 1j4r), the fluorine atoms of 2-aryl-2,2-difluoroacetamide ligands engage in discrete interactions with the Phe36 phenyl ring and form a moderate-to-weak hydrogen bond with the Tyr26 hydroxyl group [2]. The predicted pKa of the parent difluoroacetamide (13.16 ± 0.50) is approximately 3 log units lower than typical non-fluorinated acetamides (pKa ~16), reflecting the enhanced C–H acidity that enables these interactions . Non-fluorinated N-phenethylacetamide (cLogP 1.76, PSA 29.1 Ų) lacks this capacity entirely [3].

C–H H-bond donor

Reported

ΔpKa ≈ 3 (pKa 13.2 vs 16)

Predicted pKa difluoroacetamide vs. non-fluorinated acetamide

Enables C–H⋯O hydrogen bonding absent in non-fluorinated analogs; structurally exploited in FKBP12 ligand design

Crystallographic engagement with Tyr26 and Phe36 (PDB 1j4r)

Evidence Dimension	C–H hydrogen bond donor capacity (pKa of C–H bond, crystallographic engagement)
Target Compound Data	Difluoroacetamide pKa = 13.16 (predicted); crystallographic F⋯Tyr26 and F⋯Phe36 interactions in FKBP12
Comparator Or Baseline	Non-fluorinated acetamide pKa ~16; no C–H hydrogen bonding capacity
Quantified Difference	ΔpKa ≈ 3 units, corresponding to ~1,000-fold difference in C–H acidity
Conditions	Calculated pKa values; X-ray crystallography for FKBP12–ligand complex (PDB 1j4r, resolution 1.8 Å)

Why This Matters

For structural biology or foldamer engineering applications, the difluoroacetamide group provides a unique, tunable C–H hydrogen bond donor that is absent in non-fluorinated or mono-fluorinated acetamide analogs.

• [1] Žabka M, Clayden J. Conformational preference in difluoroacetamide oligomers: probing the potential for foldamers with C–H⋯O hydrogen bonds. Org Biomol Chem. 2023;21(29):5939–5943. doi:10.1039/d3ob00811h View Source
• [2] Dubowchik GM, et al. 2-Aryl-2,2-difluoroacetamide FKBP12 ligands: synthesis and X-ray structural studies. Org Lett. 2001;3(25):3987–3990. PMID: 11735566 View Source
• [3] Molbase. N-Phenethylacetamide. CAS 877-95-2. LogP 1.7561, PSA 29.1 Ų. https://qiye.molbase.cn/ View Source

Lipophilicity and Metabolic Stability

Flanking the carbonyl with two fluorine atoms alters the electronic environment of the amide group, influencing both lipophilicity and metabolic vulnerability. The parent 2,2-difluoroacetamide exhibits a LogP of 0.44 [1], while non-fluorinated N-phenethylacetamide has a LogP of 1.76 [2]. Although direct LogP data for 2,2-difluoro-N-(2-phenylethyl)acetamide are not publicly available, the combined phenethyl and difluoroacetyl motifs predict a LogP intermediate between these values. More importantly, the difluoroacetamide group confers resistance to N-dealkylation and amide hydrolysis compared to non-fluorinated acetamides, as documented in medicinal chemistry literature on fluorinated amide bioisosteres [3].

Lipophilicity shift

Class-level inference

ΔLogP ≈ –1.3 (fragment)

Difluoroacetyl core LogP 0.44 vs. acetyl 1.76

Fluorination systematically reduces LogP and may decrease oxidative metabolism vs. non-fluorinated parent

Specific metabolic data for this compound not publicly available

Evidence Dimension	Lipophilicity and predicted metabolic stability
Target Compound Data	2,2-Difluoroacetamide LogP = 0.44 (core fragment); difluoroacetamides demonstrated improved metabolic stability (class-level observation)
Comparator Or Baseline	N-Phenethylacetamide LogP = 1.76; non-fluorinated amides are susceptible to N-dealkylation
Quantified Difference	ΔLogP ≈ –1.3 for the difluoroacetyl fragment vs. acetyl fragment; metabolic stability improvement is qualitative, not quantified for this specific compound
Conditions	LogP values from PubChem and Molbase (predicted/experimental); metabolic stability from general fluorination SAR literature

Why This Matters

If a procurement goal involves modulating compound lipophilicity or improving metabolic stability within an SAR program, the difluoroacetyl motif systematically shifts LogP downward and may reduce oxidative metabolism relative to the non-fluorinated parent.

• [1] PubChem. 2,2-Difluoroacetamide. XLogP3 = 0. CAS 359-38-6. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Molbase. N-Phenethylacetamide. CAS 877-95-2. LogP 1.7561. https://qiye.molbase.cn/ View Source
• [3] NBINNO. The Chemistry of Fluorine: Enhancing Properties with Difluoroacetamide Derivatives. 2025. https://www.nbinno.com/ View Source

FKBP12 Fluorine-Mediated Binding

2-Aryl-2,2-difluoroacetamide derivatives, which share the core difluoroacetamide pharmacophore with the target compound, have been characterized as high-affinity FKBP12 ligands whose rotamase inhibitory activity is comparable to the corresponding ketoamides [1]. X-ray structural studies of the ligand–FKBP12 complex (PDB 1j4r, 1.8 Å resolution) reveal that the fluorine atoms participate in discrete interactions with both the Phe36 phenyl ring and the Tyr26 hydroxyl group, the latter resembling a moderate-to-weak hydrogen bond [2]. While 2,2-difluoro-N-(2-phenylethyl)acetamide itself lacks the proline/pipecolate ester extension present in these optimized ligands, it retains the difluoroacetyl recognition element and can serve as a fragment-like starting point or a control compound for FKBP12 binding studies.

FKBP12 binding

Class-level inference

X-ray structure (PDB 1j4r, 1.8 Å)

2-Aryl-2,2-difluoroacetamide ligand complex

Core difluoroacetyl motif engages FKBP12; fragment may serve as starting point for ligand design

Rotamase inhibition comparable to ketoamides (class-level); target compound IC50 not determined

Evidence Dimension	FKBP12 rotamase inhibitory activity and fluorine-mediated protein–ligand interactions
Target Compound Data	2,2-difluoro-N-(2-phenylethyl)acetamide contains the difluoroacetyl FKBP12 recognition motif; specific FKBP12 IC50 not determined
Comparator Or Baseline	2-Aryl-2,2-difluoroacetamido-proline/pipecolate esters: rotamase inhibition comparable to ketoamides (Org Lett 2001)
Quantified Difference	No IC50 available for target compound vs. optimized FKBP12 ligands; fragment-like compound with potential for fragment-based lead generation
Conditions	X-ray crystallography of FKBP12 (PDB 1j4r, 1.8 Å); rotamase inhibition assay

Why This Matters

For immunophilin-focused research programs, 2,2-difluoro-N-(2-phenylethyl)acetamide offers the core fluorine-mediated recognition motif found in validated FKBP12 ligands, enabling fragment-based screening or serving as a non-peptidic control.

• [1] Dubowchik GM, et al. 2-Aryl-2,2-difluoroacetamide FKBP12 ligands: synthesis and X-ray structural studies. Org Lett. 2001;3(25):3987–3990. PMID: 11735566 View Source
• [2] PDB 1j4r. FK506 Binding Protein Complexed with FKB-001. RCSB Protein Data Bank. https://www.rcsb.org/structure/1j4r View Source

Application Scenarios

TRPV1 Antagonist SAR Studies

2,2-Difluoro-N-(2-phenylethyl)acetamide serves as a fluorinated TRPV1 antagonist scaffold with an IC50 of 14 μM in human 1321N1 cells [1]. Its difluoroacetyl group enables systematic exploration of fluorine effects on TRPV1 antagonism, given that α,α-difluoroamide analogs have shown up to 3-fold potency enhancement over parent amides [2]. Researchers can use this compound to probe whether N-phenethyl-substituted difluoroacetamides recapitulate the potency gains observed in diarylalkyl amide series.

Foldamer Chemistry: C–H Hydrogen Bond Donor

The CHF2 group in this compound's difluoroacetamide moiety acts as a C–H hydrogen bond donor due to acidification by the adjacent fluorine atoms (pKa ~13.2 vs. ~16 for non-fluorinated analogs) . This property has been exploited in foldamer design to achieve conformational organization through C–H⋯O hydrogen bonds [3]. The phenethyl tail provides additional hydrophobic surface, making this compound suitable for studying dipole-controlled secondary structure in model oligomeric systems.

FKBP12 Fragment-Based Drug Discovery

X-ray crystallographic evidence demonstrates that 2-aryl-2,2-difluoroacetamide ligands engage FKBP12 through fluorine-mediated contacts with Phe36 and Tyr26 [4]. Although 2,2-difluoro-N-(2-phenylethyl)acetamide is a minimal fragment lacking optimized proline ester substituents, it retains the difluoroacetyl recognition element and can serve as a starting fragment for ligand design or as a negative control in FKBP12 binding assays where full-length ligands are unavailable.

Metabolic Stability Profiling of Fluorinated Amides

The difluoroacetamide motif is a recognized bioisostere for enhancing metabolic stability by reducing susceptibility to N-dealkylation and amide hydrolysis [5]. 2,2-Difluoro-N-(2-phenylethyl)acetamide, with its phenethylamine-derived structure, provides a test substrate for comparing oxidative metabolism rates against non-fluorinated N-phenethylacetamide (LogP 1.76) in liver microsome or hepatocyte assays, where the fluorine-induced LogP shift (core fragment LogP ~0.44) may also influence membrane permeability.

Application

Selection Property

Validation Focus

TRPV1 pathway inhibitor SAR

Fluorine-mediated potency modulation context

Calcium flux assay endpoint (TRPV1)

C–H hydrogen bond foldamer design

C–H acidity and conformational preference

C–H⋯O hydrogen bond crystallography

FKBP12 fragment-based screening

Difluoroacetyl fragment recognition

FKBP12 rotamase inhibition assay

Fluorinated amide metabolic stability assessment

LogP shift and metabolic resistance context

Liver microsome stability assay (comparative)

• [1] BindingDB. Entry 50026982. 2,2-difluoro-N-(2-phenylethyl)acetamide TRPV1 IC50. http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&submit=Search&assayid=4&entryid=50026982 View Source
• [2] Han YT, et al. Design, synthesis and biological evaluation of B-region modified diarylalkyl amide analogues as novel TRPV1 antagonists. Arch Pharm Res. 2014;37:440–451. doi:10.1007/s12272-013-0228-x View Source
• [3] Žabka M, Clayden J. Conformational preference in difluoroacetamide oligomers: probing the potential for foldamers with C–H⋯O hydrogen bonds. Org Biomol Chem. 2023;21(29):5939–5943. doi:10.1039/d3ob00811h View Source
• [4] Dubowchik GM, et al. 2-Aryl-2,2-difluoroacetamide FKBP12 ligands: synthesis and X-ray structural studies. Org Lett. 2001;3(25):3987–3990. PMID: 11735566 View Source
• [5] NBINNO. The Chemistry of Fluorine: Enhancing Properties with Difluoroacetamide Derivatives. 2025. https://www.nbinno.com/ View Source